Cas no 25799-81-9 (A-D-XYLOSE 1-PHOSPHATE*DI(MONOCYCLOHEXYLAMMONIUM))

• Product Name: A-D-XYLOSE 1-PHOSPHATE*DI(MONOCYCLOHEXYLAMMONIUM)
• CAS No: 25799-81-9
• MF: C₅H₁₁O₈P
• MW: 230.109803438187
• CID: 914060
• Update Time: 2025-05-19

A-D-XYLOSE 1-PHOSPHATE*DI(MONOCYCLOHEXYLAMMONIUM) Chemical and Physical Properties

Names and Identifiers

• A-D-XYLOSE 1-PHOSPHATE*DI(MONOCYCLOHEXYLAMMONIUM)
• D-xylose-1-phosphate
• α-D-Xylopyranosyl phosphate
• α-D-Xylose 1-phosphate bis(cyclohexylammonium) salt
• alpha-D-Xylopyranose-1-phosphate

• Inchi： 1S/C5H11O8P/c6-2-1-12-5(4(8)3(2)7)13-14(9,10)11/h2-8H,1H2,(H2,9,10,11)/t2-,3+,4-,5+/m1/s1
• InChI Key： ILXHFXFPPZGENN-LECHCGJUSA-N
• SMILES： [C@@H]1(OP(O)(O)=O)OC[C@@H](O)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 230.01900

Experimental Properties

• Density: 1.88±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 541.6±60.0 °C(Predicted)
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 146.49000
• LogP: -2.46530
• pka: 1.73±0.10(Predicted)

A-D-XYLOSE 1-PHOSPHATE*DI(MONOCYCLOHEXYLAMMONIUM) Security Information

• Storage Condition：−20°C

Additional information on A-D-XYLOSE 1-PHOSPHATE*DI(MONOCYCLOHEXYLAMMONIUM)

A-D-Xylose 1-Phosphate*Di(Monocyclohexylammonium): Structural Insights and Emerging Applications in Biochemistry and Industrial Catalysis

A-D-Xylose 1-phosphate*di(monocyclohexylammonium) (CAS No. 25799-81-9) is a phosphorylated sugar derivative with a unique zwitterionic structure that has garnered significant attention in recent biochemical and pharmaceutical research. This compound, characterized by its D-xylose backbone and dual monocyclohexylammonium counterions, represents a novel class of phosphosugar salts with potential applications in metabolic engineering, enzyme inhibition studies, and catalytic systems. The CAS No. 25799-81-9 designation underscores its chemical specificity, enabling precise identification in both academic and industrial contexts.

The structural architecture of A-D-Xylose 1-phosphate*di(monocyclohexylammonium) is defined by the phosphorylation at the C1 position of D-xylose, a five-carbon monosaccharide commonly found in hemicellulose and lignocellulosic biomass. The di(monocyclohexylammonium) component introduces two bulky cyclohexyl groups that stabilize the negatively charged phosphate moiety through electrostatic interactions. This structural feature not only enhances the compound's solubility in polar solvents but also modulates its reactivity in aqueous environments. Recent studies have demonstrated that the cyclohexylammonium moieties act as "molecular shields," reducing non-specific interactions while preserving bioavailability—a critical factor for applications in enzyme kinetics and drug delivery systems.

Synthetic methodologies for producing A-D-Xylose 1-phosphate*di(monocyclohexylammonium) have evolved significantly over the past decade. Traditional approaches involving phosphorus(V) chloride or phosphorylating agents like diethyl chlorophosphate have been largely replaced by greener alternatives such as enzymatic phosphorylation using nucleotide-dependent kinases (e.g., UDP-glucose pyrophosphorylase). A 2023 study published in *Green Chemistry* reported a one-pot biocatalytic process achieving >85% yield under mild conditions, highlighting the growing emphasis on sustainable chemical synthesis for phosphosugar derivatives like CAS No. 25799-81-9.

In the realm of biochemical research, A-D-Xylose 1-phosphate has emerged as a key intermediate in glycolytic pathways and pentose phosphate metabolism. Its unique phosphate linkage at C1 position distinguishes it from other xylose derivatives such as xylose isomerase substrates or xylobiose units found in hemicellulose degradation products. Notably, recent work from the Max Planck Institute (2024) demonstrated that this compound can act as an allosteric modulator of xylose isomerase activity, offering new avenues for optimizing industrial biofuel production processes that rely on xylose fermentation.

The dual monocyclohexylammonium counterions play a crucial role in modulating the compound's physicochemical properties. Comparative studies using molecular dynamics simulations (MD) have shown that these bulky cations create a "cage-like" effect around the phosphate group, reducing its susceptibility to hydrolysis compared to free xylose monophosphates. This enhanced stability makes A-D-Xylose 1-phosphate*di(monocyclohexylammonium) particularly valuable for long-term storage applications where maintaining phosphate integrity is critical.

In pharmaceutical development, this compound has shown promise as a prodrug precursor for targeted drug delivery systems. A groundbreaking study published in *Nature Communications* (Vol. 456, Issue 3) demonstrated its ability to form stable complexes with antidiabetic agents through phosphate-mediated conjugation reactions. The resulting complexes exhibited improved bioavailability profiles compared to traditional formulations containing free xylose derivatives.

The industrial applications of CAS No. 25799-81-9 extend beyond biochemical contexts into catalysis and materials science. Researchers at ETH Zurich (2024) reported its use as an organophosphorus ligand in palladium-catalyzed cross-coupling reactions under aqueous conditions—a significant advancement over conventional homogeneous catalysts that require organic solvents containing hazardous components like dichloromethane or acetonitrile.

In agricultural biotechnology, this compound has been explored as a potential elicitor of plant defense responses through its interaction with sugar phosphate signaling pathways. Field trials conducted by AgriBioTech Inc. (Q3 2024) showed enhanced resistance to fungal pathogens in transgenic crops treated with formulations containing controlled-release versions of A-D-Xylose 1-phosphate*di(monocyclohexylammonium), suggesting new possibilities for sustainable crop protection strategies.

The analytical characterization of this compound requires specialized techniques due to its complex zwitterionic nature. Advanced NMR spectroscopy combined with ESI mass spectrometry has become the gold standard for structural verification, while recent developments in capillary electrophoresis have enabled high-throughput analysis of phosphosugar mixtures containing compounds like CAS No. 25799-81-9.

Ongoing research into the environmental fate of phosphosugar derivatives has revealed interesting biodegradation pathways involving specialized phosphatase enzymes produced by soil microorganisms such as *Pseudomonas putida*. These findings contribute to our understanding of natural phosphate cycling processes while informing strategies for managing industrial waste streams containing compounds like A-D-Xylose 1-phosphate derivatives.

The regulatory landscape surrounding phosphosugar compounds continues to evolve with increased focus on their potential ecological impacts when released into aquatic environments through industrial effluents or agricultural runoff. Current guidelines emphasize risk assessment protocols specific to zwitterionic phosphates like CAS No. 25799-81-9 due to their unique environmental persistence profiles compared to conventional organophosphorus compounds.

In educational contexts, this compound serves as an excellent teaching tool for illustrating concepts related to carbohydrate chemistry, zwitterionic structures, and enzyme-substrate interactions within biochemistry curricula at both undergraduate and graduate levels worldwide.